Ozanimod
Ozanimod
Ozanimod, also known as RPC1063, is a selective sphingosine 1 phosphate receptor modulators and methods which may be useful in the treatment of S1P1-associated diseases.
Brand Name:
Vulcanchem
CAS No.:
1306760-87-1
VCID:
VC0538448
InChI:
InChI=1S/C23H24N4O3/c1-14(2)29-21-9-6-15(12-16(21)13-24)23-26-22(27-30-23)19-5-3-4-18-17(19)7-8-20(18)25-10-11-28/h3-6,9,12,14,20,25,28H,7-8,10-11H2,1-2H3/t20-/m0/s1
SMILES:
CC(C)OC1=C(C=C(C=C1)C2=NC(=NO2)C3=C4CCC(C4=CC=C3)NCCO)C#N
Molecular Formula:
C23H24N4O3
Molecular Weight:
404.46
Ozanimod
CAS No.: 1306760-87-1
Inhibitors
VCID: VC0538448
Molecular Formula: C23H24N4O3
Molecular Weight: 404.46
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1306760-87-1 |
---|---|
Product Name | Ozanimod |
Molecular Formula | C23H24N4O3 |
Molecular Weight | 404.46 |
IUPAC Name | 5-[3-[(1S)-1-(2-hydroxyethylamino)-2,3-dihydro-1H-inden-4-yl]-1,2,4-oxadiazol-5-yl]-2-propan-2-yloxybenzonitrile |
Standard InChI | InChI=1S/C23H24N4O3/c1-14(2)29-21-9-6-15(12-16(21)13-24)23-26-22(27-30-23)19-5-3-4-18-17(19)7-8-20(18)25-10-11-28/h3-6,9,12,14,20,25,28H,7-8,10-11H2,1-2H3/t20-/m0/s1 |
Standard InChIKey | XRVDGNKRPOAQTN-FQEVSTJZSA-N |
SMILES | CC(C)OC1=C(C=C(C=C1)C2=NC(=NO2)C3=C4CCC(C4=CC=C3)NCCO)C#N |
Appearance | Solid powder |
Description | Ozanimod, also known as RPC1063, is a selective sphingosine 1 phosphate receptor modulators and methods which may be useful in the treatment of S1P1-associated diseases. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >5 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | RPC1063; RPC-1063; RPC 1063; Ozanimod |
Reference | 1. Martinborough, Esther; Boehm, Marcus F.; Yeager, Adam Richard; Tamiya, Junko; Huang, Liming; Brahmachary, Enugurthi; Moorjani, Manisha; Timony, Gregg Alan; Brooks, Jennifer L.; Peach, Robert; et al. Selective sphingosine 1 phosphate receptor modulators and methods of chiral synthesis of aryl(indanyl)oxadiazoles and their use in the treatment of S1P1-associated diseases. PCT Int. Appl. (2011), WO 2011060392 A1 20110519. |
PubChem Compound | 52938427 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume